Cas no 1805341-67-6 (Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate)
Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate
-
- Inchi: 1S/C10H9BrF2N2O4/c1-2-19-8(16)4-6-5(9(12)13)3-7(11)14-10(6)15(17)18/h3,9H,2,4H2,1H3
- InChI Key: BCHSEZGSVWMHIM-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 340
- XLogP3: 2.8
- Topological Polar Surface Area: 85
Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057694-1g |
Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate |
1805341-67-6 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate
Comprehensive Overview of Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1805341-67-6)
Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1805341-67-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of functional groups such as bromo, difluoromethyl, and nitro makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.
In recent years, the compound has been explored for its structure-activity relationship (SAR) in medicinal chemistry. Its unique pyridine core and electron-withdrawing groups contribute to its reactivity, enabling modifications that enhance bioavailability and target specificity. The difluoromethyl group, for instance, is a key motif in modern drug design due to its ability to improve metabolic stability. This aligns with current trends in fluorinated pharmaceuticals, a hot topic in the industry as evidenced by the rise in Google searches for "fluorine in drug development" and "nitropyridine derivatives."
From a synthetic chemistry perspective, Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate serves as a building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in FDA-approved drugs. The compound's bromo substituent offers a handle for further functionalization, making it a favorite among chemists working on fragment-based drug discovery. This versatility has led to its inclusion in commercial catalogs from suppliers like Sigma-Aldrich and TCI, often listed under the keyword "nitropyridine acetate derivatives."
Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its synthesis and handling require adherence to green chemistry principles. Researchers are increasingly optimizing protocols to minimize waste, reflecting broader industry shifts toward sustainable synthesis—a topic frequently searched in academic databases. The compound's stability under various pH conditions further makes it a candidate for high-throughput screening assays, another trending area in AI-driven drug discovery platforms.
In summary, Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1805341-67-6) exemplifies the intersection of innovative chemical design and practical applications. Its relevance to drug development, agrochemical innovation, and material science ensures its continued prominence in research. As interest grows in nitrogen-containing heterocycles and fluorinated compounds, this compound is poised to remain a focal point in both academic and industrial laboratories worldwide.
1805341-67-6 (Ethyl 6-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)